molecular formula C13H15N3 B2710289 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine CAS No. 1042771-99-2

2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

Cat. No. B2710289
CAS RN: 1042771-99-2
M. Wt: 213.284
InChI Key: XURCCJOGZFFRKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine” is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Scientific Research Applications

Nitrogen-Rich Gas Generators

Imidazole-based molecules, including derivatives similar to 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine, have been synthesized for potential applications in nitrogen-rich gas generators. The study explored the physicochemical properties of these compounds, highlighting their high positive heats of formation and the impact of azole rings and various functional groups on their energetic properties (Srinivas et al., 2014).

Thromboxane A2 Synthase Inhibition

N-imidazolyl derivatives, closely related to the compound , were synthesized and tested as thromboxane A2 synthase inhibitors. These derivatives showed significant activity, suggesting potential therapeutic applications in the modulation of thromboxane A2 levels, which play a crucial role in cardiovascular diseases (Cozzi et al., 1991).

Magnetic Nanoparticles and Optical Studies

Research into the synthesis of N,N-Dimethyl-4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-1-amine and its use in creating Fe3O4-imidazole composite nanoparticles has been conducted. These nanoparticles exhibited enhanced optical properties and were subject to detailed theoretical studies, indicating potential applications in materials science and optoelectronics (Jayabharathi et al., 2015).

Fluorescent Materials

The synthesis of novel fluorescent compounds based on the imidazole scaffold has been reported, including derivatives that exhibit blue emission in various solvents. These compounds have potential applications in fluorescent labeling and optical devices due to their photophysical properties and thermal stability (Padalkar et al., 2015).

Bronchodilator Activity

Derivatives of 5-amino-1,2,6,7-tetrahydrobenzo[f]furo[2,3-c]isoquinolines, synthesized from 1-(3-cyanopropoxy)-3,4-dihydronaphthalene-2-carbonitriles, were evaluated for bronchodilator activity. This research indicates potential applications in treating respiratory conditions by modulating tracheal contractions (Okuda et al., 2010).

properties

IUPAC Name

2-imidazol-1-yl-1,2,3,4-tetrahydronaphthalen-1-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15N3/c14-13-11-4-2-1-3-10(11)5-6-12(13)16-8-7-15-9-16/h1-4,7-9,12-13H,5-6,14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XURCCJOGZFFRKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=CC=CC=C2C(C1N3C=CN=C3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

CAS RN

1042771-99-2
Record name 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.